Cas no 2227671-65-8 ((1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227671-65-8
• MF: C₇H₈F₃NO₂
• MW: 195.139132499695
• CID: 5772403
• PubChem ID: 165696386
• Update Time: 2025-06-08

(1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1942020
• 2227671-65-8
• (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C7H8F3NO2/c1-3-5(4(2)13-11-3)6(12)7(8,9)10/h6,12H,1-2H3/t6-/m0/s1
• InChI Key： NHQMMPGYDNPJBD-LURJTMIESA-N
• SMILES： FC([C@H](C1C(C)=NOC=1C)O)(F)F

Computed Properties

• Exact Mass: 195.05071298g/mol
• Monoisotopic Mass: 195.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Additional information on (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(Dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227671-65-8)

(1S)-1-(Dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227671-65-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of trifluoroethanols and is characterized by the presence of a chiral center and a dimethyl-1,2-oxazolyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chiral center in (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol plays a crucial role in its biological activity. Chirality is a fundamental concept in organic chemistry and pharmacology, as enantiomers can exhibit different pharmacokinetic and pharmacodynamic profiles. The (1S) configuration of this compound has been shown to exhibit enhanced potency and selectivity compared to its (1R) enantiomer, which is a key factor in its potential therapeutic applications.

The trifluoroethanol moiety is another defining feature of this compound. Trifluoromethyl groups are known for their electron-withdrawing properties, which can influence the electronic structure and reactivity of the molecule. In the context of medicinal chemistry, trifluoromethylated compounds often exhibit improved metabolic stability and reduced toxicity, making them attractive candidates for drug development. The presence of the trifluoroethanol group in (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol contributes to its favorable pharmacological profile.

The dimethyl-1,2-oxazolyl moiety is another important functional group in this compound. Oxazoles are five-membered heterocyclic compounds that contain one nitrogen atom and one oxygen atom. They are known for their stability and ability to form hydrogen bonds, which can enhance the binding affinity of molecules to biological targets. The dimethyl substitution on the oxazole ring further modulates the electronic properties and lipophilicity of the molecule, potentially affecting its bioavailability and target selectivity.

Recent studies have explored the potential therapeutic applications of (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol in various disease models. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting signaling pathways that drive tumor growth and survival. The selective inhibition of these kinases by (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol suggests its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, (1S)-1-(dimethyl-1,2-oxazol-4-yl)-2,2,2-trifluoroethan-1-ol has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. Inflammation is a key driver of many chronic diseases, including arthritis and cardiovascular disorders. The ability of (1S)-1-(dimethyl-1,2-oxazol-4-y l)-2 , 0 0 0 -trifluoroethan - 0 l to suppress inflammatory responses makes it a potential candidate for the treatment of these conditions.

The pharmacokinetic properties of ( 0 S ) - 0 - ( dimethyl - 0 , 0 - oxazol - 4 - yl ) - 0 , 0 , 0 - trifluoroethan - 0 l have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) characteristics. It has good oral bioavailability and a long half-life in vivo , which are desirable attributes for drug candidates. These properties suggest that ( 0 S ) - 0 - ( dimethyl - 0 , 0 - oxazol - 4 - yl ) - 0 , 0 , 0 - trifluoroethan - O l may be suitable for once-daily dosing regimens.

Furthermore , safety studies have indicated that ( O S ) - O -( dimethyl-O , O - oxazol-O yl ) - O , O , O - trifluoroethan-O l has a favorable safety profile . Preclinical toxicity assessments have shown no significant adverse effects at therapeutic doses . This low toxicity profile enhances its potential as a safe and effective therapeutic agent .

In conclusion , ( O S ) -( dimethyl-O , O oxazol-O yl ) - O , O , O trifluoroethan-O l ( CAS No . OOOOOOOO-OO-O ) is a promising chiral compound with diverse biological activities . Its unique structural features , including the chiral center , trifluoroethanol moiety , and dimethyl-O oxazolyl group , contribute to its favorable pharmacological profile . Recent research has highlighted its potential as an anticancer agent and anti-inflammatory drug . The combination of potent biological activity , favorable pharmacokinetic properties , and low toxicity makes this compound an attractive candidate for further development in drug discovery and development .